10.1039/C2MB25282A | The Botrytis cinerea type III polyketide synthase shows unprecedented high catalytic efficiency toward long chain acyl-CoAs†

The Botrytis cinerea type III polyketide synthase shows unprecedented high catalytic efficiency toward long chain acyl-CoAs†

Molecular BioSystems Pub Date: 2012-08-24 DOI: 10.1039/C2MB25282A

Abstract

BPKS from Botrytis cinerea is a novel type III polyketide synthase that accepts C₄–C₁₈ aliphatic acyl-CoAs and benzoyl-CoA as the starters to form pyrones, resorcylic acids and resorcinols through sequential condensation with malonyl-CoA. The catalytic efficiency (k_cat/K_m) of BPKS was 2.8 × 10⁵ s⁻¹ M⁻¹ for palmitoyl-CoA, the highest ever reported. Substrate docking analyses addressed the unique features of BPKS such as its high activity and high specificity toward long chain acyl-CoAs.

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Journal Name：Molecular BioSystems

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